Cas no 165607-31-8 (2H-Pyrano[3,2-c]quinoline, 3,4,4a,5,6,10b-hexahydro-6-methyl-)

• Product Name: 2H-Pyrano[3,2-c]quinoline, 3,4,4a,5,6,10b-hexahydro-6-methyl-
• CAS No: 165607-31-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1349433
• PubChem ID: 5111613
• Update Time: 2025-06-08

2H-Pyrano[3,2-c]quinoline, 3,4,4a,5,6,10b-hexahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrano[3,2-c]quinoline, 3,4,4a,5,6,10b-hexahydro-6-methyl-
• 165607-31-8
• 6-Methyl-3,4,4a,5,6,10b-hexahydro-2H-pyrano[3,2-c]quinoline
• 6-METHYL-2H,3H,4H,4AH,5H,6H,10BH-PYRANO[3,2-C]QUINOLINE
• starbld0013125
• 6-methyl-2,3,4,4a,5,10b-hexahydropyrano[3,2-c]quinoline
• 6-METHYL-2H,3H,4H,4AH,5H,10BH-PYRANO[3,2-C]QUINOLINE

• Inchi： 1S/C13H17NO/c1-14-9-10-5-4-8-15-13(10)11-6-2-3-7-12(11)14/h2-3,6-7,10,13H,4-5,8-9H2,1H3
• InChI Key： QZIRJZYDWHZQFQ-UHFFFAOYSA-N
• SMILES： O1CCCC2CN(C)C3C=CC=CC=3C12

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyranoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Pyranoquinolines

Additional information on 2H-Pyrano[3,2-c]quinoline, 3,4,4a,5,6,10b-hexahydro-6-methyl-

Professional Introduction to 2H-Pyrano[3,2-c]quinoline, 3,4,4a,5,6,10b-hexahydro-6-methyl- (CAS No. 165607-31-8)

The compound 2H-Pyrano[3,2-c]quinoline, 3,4,4a,5,6,10b-hexahydro-6-methyl- (CAS No. 165607-31-8) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyranoquinoline family, a class of molecules known for their diverse biological activities and potential applications in drug discovery. The structural framework of this compound incorporates a fused pyranopyrrolic system, which is a cornerstone in the design of bioactive molecules targeting various therapeutic pathways.

Recent research has highlighted the structural and functional significance of the hexahydro-6-methyl moiety within this molecule. The presence of this substituent not only enhances the compound's solubility and metabolic stability but also modulates its interaction with biological targets. This feature has been extensively explored in the development of novel therapeutic agents where pharmacokinetic properties are as critical as efficacy.

In the realm of medicinal chemistry, 2H-Pyrano[3,2-c]quinoline derivatives have garnered attention for their potential in addressing complex diseases. Studies have demonstrated that modifications within the pyranoquinoline scaffold can lead to compounds with enhanced binding affinity and selectivity for specific biological receptors. The 3,4,4a-trisubstituted system in this particular compound contributes to its unique pharmacophoric features, enabling interactions with key enzymes and receptors involved in metabolic disorders and inflammatory responses.

The 6-methyl group at the C6 position is another critical feature that influences the compound's biological profile. This substituent not only contributes to the overall stability of the molecule but also plays a role in fine-tuning its electronic properties. Such properties are essential for optimizing drug-receptor interactions and improving overall therapeutic efficacy.

Advances in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have revealed that 2H-Pyrano[3,2-c]quinoline, 3,4,4a,5,6,10b-hexahydro-6-methyl- exhibits favorable binding interactions with several protein targets implicated in neurological disorders. These findings align with emerging research trends that emphasize the importance of heterocyclic compounds in addressing neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves sophisticated organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Researchers have leveraged multi-step synthetic routes to introduce the necessary functional groups while preserving the integrity of the core pyranoquinoline structure. This synthetic elegance underscores the compound's feasibility for further derivatization and optimization.

From a biochemical perspective, 2H-Pyrano[3,2-c]quinoline derivatives have shown promise in modulating enzyme activity relevant to cancer metabolism. Preliminary studies indicate that compounds within this class can inhibit key enzymes involved in glycolysis and fatty acid oxidation pathways. Such mechanisms are central to cancer cell metabolism and offer a viable therapeutic strategy for targeting malignancies.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets have successfully identified structural features that correlate with biological activity. This computational approach has been instrumental in guiding experimental efforts toward high-value compounds such as 2H-Pyrano[3,2-c]quinoline, 3,4,4a,5,6,10b-hexahydro-6-methyl-, thereby expediting preclinical development timelines.

Future directions in research on this compound include exploring its potential as a scaffold for next-generation therapeutics. By leveraging structure-based drug design principles, 2H-Pyrano[3,2-c]quinoline derivatives can be further optimized to enhance their pharmacological profiles. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications that address unmet medical needs.

In conclusion, 2H-Pyrano[3,2-c]quinoline derivatives, exemplified by CAS No. 165607-31-8, represent a compelling area of investigation within pharmaceutical chemistry. Their unique structural features and promising biological activities position them as valuable candidates for further development into novel therapeutic agents. As research continues to uncover new insights into their mechanisms of action, these compounds hold significant potential for advancing treatments across multiple disease domains.